Cas no 827340-60-3 (1H-1,4,7-Triazonine, octahydro-, phosphate (1:3))

1H-1,4,7-Triazonine, octahydro-, phosphate (1:3) structure
827340-60-3 structure
Product Name:1H-1,4,7-Triazonine, octahydro-, phosphate (1:3)
CAS No:827340-60-3
MF:C6H24N3O12P3
MW:423.188944816589
CID:684438
PubChem ID:71417481
Update Time:2025-04-19

1H-1,4,7-Triazonine, octahydro-, phosphate (1:3) Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4,7-Triazonine, octahydro-, phosphate (1:3)
    • phosphoric acid,1,4,7-triazonane
    • Phosphoric acid--1,4,7-triazonane (3/1)
    • 827340-60-3
    • DTXSID10836817
    • Inchi: 1S/C6H15N3.3H3O4P/c1-2-8-5-6-9-4-3-7-1;3*1-5(2,3)4/h7-9H,1-6H2;3*(H3,1,2,3,4)
    • InChI Key: CFTQWPIYOAZZQK-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)O.P(=O)(O)(O)O.P(=O)(O)(O)O.N1CCNCCNCC1

Computed Properties

  • Exact Mass: 423.05728420g/mol
  • Monoisotopic Mass: 423.05728420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 94.8
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 269Ų
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